Cas no 870704-16-8 (1-(2,3-Dichloro-6-fluorophenyl)ethanone)

• Product Name: 1-(2,3-Dichloro-6-fluorophenyl)ethanone
• CAS No: 870704-16-8
• MF: C₈H₅Cl₂FO
• MW: 207.02910399437
• CID: 870538
• PubChem ID: 2779079
• Update Time: 2025-06-14

1-(2,3-Dichloro-6-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dichloro-6-fluorophenyl)ethanone
• 2',3'-Dichloro-6'-fluoroacetophenone
• PC1848
• 1-(2,3-dichloro-6-fluoro-phenyl)ethanone
• AKOS015912949
• A841932
• 1-(2,3-Dichloro-6-fluorophenyl)ethan-1-one
• 870704-16-8
• CS-0322193
• DTXSID40381264
• VHFIYTUVCUSGMN-UHFFFAOYSA-N
• SCHEMBL3101770
• MFCD06798121
• JS-4557
• D96252
• DB-328364
• 2',3'-DICHLORO-6'-FLUOROACETOPHENONE, 9&

• MDL： MFCD06798121
• Inchi： 1S/C8H5Cl2FO/c1-4(12)7-6(11)3-2-5(9)8(7)10/h2-3H,1H3
• InChI Key： VHFIYTUVCUSGMN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C(C)=O)F)Cl

Computed Properties

• Exact Mass: 205.97000
• Monoisotopic Mass: 205.9701483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.393 g/mL at 25 °C(lit.)
• Boiling Point: 230-231 °C(lit.)
• Flash Point: 107 °C
• Refractive Index: n20/D 1.5230(lit.)
• PSA: 17.07000
• LogP: 3.33510

1-(2,3-Dichloro-6-fluorophenyl)ethanone Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Category Code： 22-50/53-41-37/38
• Safety Instruction： 26-36/37/39-60-61
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on 1-(2,3-Dichloro-6-fluorophenyl)ethanone

Recent Advances in the Study of 1-(2,3-Dichloro-6-fluorophenyl)ethanone (CAS: 870704-16-8): A Comprehensive Research Brief

1-(2,3-Dichloro-6-fluorophenyl)ethanone (CAS: 870704-16-8) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anti-inflammatory agents. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, highlighting its chemical properties, synthetic methodologies, and biological activities.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 1-(2,3-Dichloro-6-fluorophenyl)ethanone as a precursor in the synthesis of potent kinase inhibitors. The study utilized a multi-step synthetic route, starting from commercially available 2,3-dichloro-6-fluorobenzene, to achieve high yields of the target compound. The resulting derivatives exhibited remarkable inhibitory activity against a panel of cancer-related kinases, with IC50 values in the nanomolar range. These findings underscore the potential of 870704-16-8 as a valuable building block in the development of targeted cancer therapies.

Another notable advancement was reported in the field of antimicrobial research, where 1-(2,3-Dichloro-6-fluorophenyl)ethanone was employed as a scaffold for the design of novel antibacterial agents. A team of researchers from the University of Cambridge synthesized a series of derivatives by introducing various heterocyclic moieties at the ketone position. These compounds were evaluated against a range of Gram-positive and Gram-negative bacteria, with several derivatives showing potent activity against methicillin-resistant Staphylococcus aureus (MRSA). The study also provided insights into the structure-activity relationship (SAR) of these compounds, paving the way for further optimization.

Recent computational studies have further elucidated the molecular interactions of 1-(2,3-Dichloro-6-fluorophenyl)ethanone with biological targets. Molecular docking simulations revealed that the compound's unique electronic properties, conferred by the fluorine and chlorine substituents, facilitate strong binding interactions with key amino acid residues in target enzymes. These findings were corroborated by experimental data, including X-ray crystallography and NMR spectroscopy, providing a solid foundation for future drug design efforts.

In addition to its pharmaceutical applications, 870704-16-8 has also been investigated for its potential in material science. A study published in Advanced Materials demonstrated its utility as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and chemical resistance. These polymers exhibited promising properties for use in high-performance coatings and electronic devices, highlighting the compound's versatility beyond the realm of drug discovery.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-(2,3-Dichloro-6-fluorophenyl)ethanone. Recent efforts have focused on developing more efficient and environmentally friendly synthetic protocols, such as catalytic fluorination and continuous flow chemistry. These innovations aim to address the scalability issues while minimizing the environmental impact of the production process.

In conclusion, the latest research on 1-(2,3-Dichloro-6-fluorophenyl)ethanone (CAS: 870704-16-8) underscores its significant potential in both pharmaceutical and material science applications. The compound's unique chemical properties and versatility make it a valuable asset in the development of novel therapeutics and advanced materials. Future studies are expected to further explore its applications, particularly in the context of personalized medicine and sustainable chemistry.